Cas no 69555-84-6 (2-Butene,1,1-dibutoxy-)

• Product Name: 2-Butene,1,1-dibutoxy-
• CAS No: 69555-84-6
• MF: C₁₂H₂₄O₂
• MW: 200.317764282227
• CID: 527521
• PubChem ID: 5355525
• Update Time: 2025-04-19

2-Butene,1,1-dibutoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Butene,1,1-dibutoxy-
• (E)-1,1-dibutoxybut-2-ene
• 69555-84-6
• NSC38976
• DTXSID20417974
• NSC-38976
• SCHEMBL5085663

• Inchi： 1S/C12H24O2/c1-4-7-10-13-12(9-6-3)14-11-8-5-2/h6,9,12H,4-5,7-8,10-11H2,1-3H3/b9-6+
• InChI Key： UPMSRELUNHYHDW-RMKNXTFCSA-N
• SMILES： O(C(/C=C/C)OCCCC)CCCC

Computed Properties

• Exact Mass: 200.17772
• Monoisotopic Mass: 200.17763
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5
• XLogP3: 3.4

Experimental Properties

• Density: 0.858
• Boiling Point: 247.7°C at 760 mmHg
• Flash Point: 72.8°C
• Refractive Index: 1.437
• PSA: 18.46
• LogP: 3.52200